(S)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride

• IUPAC Name: (3S)-3-(4-chlorophenyl)sulfanylpyrrolidine;hydrochloride
• InChI: InChI=1S/C10H12ClNS.ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m0./s1
• InChI Key: HHOAGQVZXIWWPS-PPHPATTJSA-N
• Canonical SMILES: C1CNCC1SC2=CC=C(C=C2)Cl.Cl
• Isomeric SMILES: C1CNC[C@H]1SC2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C10H13Cl2NS
• Molecular Weight: 250.19 g/mol

Description

(S)-3-((4-Chlorophenyl)thio)pyrrolidine hydrochloride, also known as (S)-CPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (S)-CPP is not fully understood, but it is believed to act as a selective agonist for the sigma-1 receptor. This receptor is involved in various cellular processes, including calcium signaling, neuroprotection, and modulation of neurotransmitter release. Activation of the sigma-1 receptor by (S)-CPP may lead to its anxiolytic, antidepressant, and cognitive-enhancing effects.
Biochemical and Physiological Effects:
Studies have shown that (S)-CPP can increase the levels of various neurotransmitters, including dopamine, norepinephrine, and serotonin, in certain regions of the brain. It has also been found to increase the expression of neurotrophic factors, which are involved in the growth and survival of neurons. These effects may contribute to the therapeutic potential of (S)-CPP in the treatment of anxiety, depression, and cognitive disorders.

Advantages and Limitations for Lab Experiments

One advantage of (S)-CPP in lab experiments is its high potency and selectivity for the sigma-1 receptor. This allows for more precise and specific targeting of this receptor in cellular and animal models. However, one limitation of (S)-CPP is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on (S)-CPP. One area of interest is its potential use in the treatment of neurodegenerative diseases, as it has been found to have neuroprotective effects in animal models. Another potential direction is the development of more soluble forms of (S)-CPP, which could improve its administration and efficacy in experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of (S)-CPP and its potential therapeutic applications.

Synthesis Methods

The synthesis of (S)-CPP involves the reaction of (S)-pyrrolidine-3-thiol with 4-chlorobenzaldehyde in the presence of a catalyst. The resulting product is then purified and converted into the hydrochloride salt form. The yield of the synthesis method is reported to be around 50%.

Scientific Research Applications

(S)-CPP has been studied for its potential therapeutic applications in various fields of research. It has been found to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. (S)-CPP has also been studied for its effects on memory and learning, as it has been found to enhance cognitive function in animal models.